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Normal, Alabama - Researchers at Alabama A&M University (AAMU) are at the forefront of
developing sustainable agricultural practices designed to enhance crop yields, improve soll
health, and provide farmers with viable alternatives to conventional methods. This guide delves
into key research from AAMU, presenting a comparative analysis of innovative techniques with
supporting experimental data to empower researchers, scientists, and agricultural professionals
with actionable insights. The focus of this analysis is on the impactful research conducted on
sweet potato cultivation, a significant crop in the region, examining the effects of cover crops
and biochar on yield and soil properties.

Enhancing Sweet Potato Yields: The Role of Cover
Crops

A significant area of AAMU's research has been the integration of cover crops in sweet potato
production systems. These studies highlight the potential of cover crops to suppress weeds
and enhance tuber yields, offering a sustainable alternative to synthetic herbicides and
fertilizers.

A case study exploring the use of cereal rye (Secale cereale L.) and rapeseed (Brassica napus
I.) as cover crops prior to sweet potato transplanting demonstrated a notable impact on weed
control and subsequent yield. The study found that tilling the cover crops into the soil, as
opposed to mowing and crimping, led to significant weed suppression, particularly in the early
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stages of the growing season. This practice resulted in up to a threefold increase in root tuber
production compared to control plots with no cover crops.[1] Notably, cereal rye appeared to
promote a higher tuber yield compared to rapeseed.[1]

Another study investigated the impact of different sweet potato cultivars grown in rotation with
winter cover crops, specifically a mix of crimson clover with either cereal rye or winter wheat.
The findings indicated that the use of cover crops was positively correlated with both lower
weed biomass and increased sweet potato yields.[2] The combination of cereal rye and
crimson clover outperformed the winter wheat and crimson clover mixture and the fallow plots.
[2] On average, fields that were not weeded experienced a drastic 60 to 80 percent reduction in
sweet potato yields, underscoring the critical role of effective weed management, which can be
significantly aided by cover crops.[2]
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Table 1: Comparative performance of different cover crop treatments on weed density and
sweet potato yield, based on a case study in central Missouri.[1]

Experimental Protocol: Cover Crop and Sweet Potato
Cultivation
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The experimental design involved planting cereal rye and rapeseed as winter cover crops. In
the spring, the cover crops were terminated using two different methods: tilling them into the
soil or mowing and then crimping the residue to form a mulch. Following termination, sweet
potato slips were transplanted into the plots. Control plots with no cover crops were also
included. Throughout the growing season, data was collected on weed density, weed biomass,
and the vigor of the sweet potato plants. At the end of the season, the sweet potatoes were
harvested, and the total and marketable tuber yields were recorded and compared across the
different treatments.
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Experimental workflow for cover crop study.

The Efficacy of Biochar in Tropical Agriculture

Research has also explored the potential of biochar, a charcoal-like substance produced from
the pyrolysis of biomass, to improve soil properties and crop yields. A study conducted in
tropical Papua New Guinea investigated the impact of biochar derived from kunai grass and
rice husk on sweet potato production. The application of biochar at a rate of 5 tonnes per
hectare (t/ha) significantly improved soil moisture.[3]

The study revealed that biochar amendment alone increased the total tuber yield of sweet
potatoes by approximately 20%.[3] However, the most substantial gains were observed when
biochar was co-applied with mineral fertilizers (100 kg/ha N, 11 kg/ha P, and 62 kg/ha K), which
resulted in a remarkable 100% increase in total tuber yield and a greater than 75% increase in
above-ground biomass.[3][4] This synergistic effect highlights the potential of biochar to
enhance nutrient uptake and improve the efficiency of mineral fertilizers.[3][4]

Another study utilizing tobacco biochar at a rate of 5 t/ha also demonstrated a significant
increase in storage root yields, with increases ranging from 8% to 45% compared to no biochar

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b011769?utm_src=pdf-body-img
https://www.researchgate.net/publication/273003233_Biochars_influence_sweet-potato_yield_and_nutrient_uptake_in_tropical_Papua_New_Guinea
https://www.researchgate.net/publication/273003233_Biochars_influence_sweet-potato_yield_and_nutrient_uptake_in_tropical_Papua_New_Guinea
https://www.researchgate.net/publication/273003233_Biochars_influence_sweet-potato_yield_and_nutrient_uptake_in_tropical_Papua_New_Guinea
https://www.semanticscholar.org/paper/Biochars-influence-sweet-potato-yield-and-nutrient-Walter-Rao/4920eaf82a83358014ac98c4bb82023a61aee7da
https://www.researchgate.net/publication/273003233_Biochars_influence_sweet-potato_yield_and_nutrient_uptake_in_tropical_Papua_New_Guinea
https://www.semanticscholar.org/paper/Biochars-influence-sweet-potato-yield-and-nutrient-Walter-Rao/4920eaf82a83358014ac98c4bb82023a61aee7da
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

application.[5]

Comparative Yield Data for Biochar Application

Percentage Increase in

Treatment Storage Root Yield (t/ha) .
Yield
No Biochar (Control) 8-21
5 t/ha Biochar 10-23 8% - 45%
5 t/ha Biochar + Mineral
100%

Fertilizers

Table 2: Impact of biochar application on sweet potato storage root yield.[3][5]

Experimental Protocol: Biochar and Sweet Potato Field
Trial

The field experiment was conducted using a split-plot design. The main plots consisted of
different sweet potato cultivars, while the sub-plots were treated with either no biochar (control)
or biochar at a rate of 5 t/ha. The biochar was incorporated into the soil prior to planting. In
some treatments, mineral fertilizers were also applied. Data was collected on soil moisture
content, plant growth parameters, above-ground biomass, and the final tuber yield. The nutrient
uptake by the sweet potato plants was also analyzed to understand the mechanisms behind
the observed yield increases.
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Workflow of the biochar field experiment.

Conclusion

The research conducted by Alabama A&M University and its collaborators provides compelling
evidence for the efficacy of sustainable agricultural practices in enhancing crop productivity.
The comparative analysis of cover cropping and biochar application in sweet potato cultivation
demonstrates their potential to increase yields, improve soil health, and reduce reliance on
synthetic inputs. These findings offer valuable guidance for researchers, scientists, and farmers
seeking to develop more resilient and environmentally sound agricultural systems. The detailed
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experimental protocols and quantitative data presented serve as a foundation for further
research and the broader implementation of these beneficial practices.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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